Cas no 1861128-96-2 (4-(1-Aminoethyl)-5-methylthiazol-2-amine)

• Product Name: 4-(1-Aminoethyl)-5-methylthiazol-2-amine
• CAS No: 1861128-96-2
• MF: C₆H₁₁N₃S
• MW: 157.236639261246
• CID: 6460981
• PubChem ID: 127003453
• Update Time: 2025-05-25

4-(1-Aminoethyl)-5-methylthiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-Aminoethyl)-5-methylthiazol-2-amine
• 4-(1-aminoethyl)-5-methyl-1,3-thiazol-2-amine
• EN300-3068772
• 1861128-96-2

• Inchi： 1S/C6H11N3S/c1-3(7)5-4(2)10-6(8)9-5/h3H,7H2,1-2H3,(H2,8,9)
• InChI Key： XMCJIOQLUUPDMU-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C)C(C)N

Computed Properties

• Exact Mass: 157.06736854g/mol
• Monoisotopic Mass: 157.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93.2Ų

Additional information on 4-(1-Aminoethyl)-5-methylthiazol-2-amine

Comprehensive Overview of 4-(1-Aminoethyl)-5-methylthiazol-2-amine (CAS No. 1861128-96-2): Properties, Applications, and Industry Insights

4-(1-Aminoethyl)-5-methylthiazol-2-amine (CAS No. 1861128-96-2) is a specialized organic compound belonging to the thiazole derivative family. Its unique molecular structure, featuring an aminoethyl substituent and a methylthiazol-2-amine backbone, makes it a compound of significant interest in pharmaceutical research, agrochemical development, and material science. The compound's CAS number 1861128-96-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification and traceability in global databases.

In recent years, the demand for thiazole-based compounds has surged due to their versatile applications in drug discovery. 4-(1-Aminoethyl)-5-methylthiazol-2-amine is particularly notable for its potential role as a pharmacophore in designing kinase inhibitors and antimicrobial agents. Researchers are actively exploring its interactions with biological targets, leveraging computational tools like molecular docking and QSAR modeling to predict its efficacy. This aligns with the growing trend of AI-driven drug discovery, where compounds like this are screened for targeted therapy applications.

The synthesis of CAS No. 1861128-96-2 typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity (>98%), a requirement for preclinical studies. Industry discussions often highlight the need for green chemistry approaches to optimize its production, reducing waste and energy consumption—a topic gaining traction in ESG (Environmental, Social, and Governance)-focused research.

Beyond pharmaceuticals, 4-(1-Aminoethyl)-5-methylthiazol-2-amine has shown promise in agrochemical formulations. Its structural motifs are being tested for plant growth regulation and pest resistance, addressing global challenges like sustainable agriculture and food security. These applications resonate with current searches for "biodegradable pesticides" and "crop yield enhancers," reflecting broader societal concerns.

From a commercial perspective, suppliers of CAS 1861128-96-2 emphasize stringent quality control protocols, including GC-MS analysis and stability testing, to meet ISO standards. The compound is typically available as a white to off-white crystalline powder, with storage recommendations focusing on cool, dry conditions to prevent degradation. Such details are frequently queried in chemical procurement forums, underscoring the importance of transparency in supply chains.

Innovations in cryopreservation and lyophilization techniques have further expanded the utility of this compound, particularly in biobanking and diagnostic reagent development. These niches align with trending searches around "long-term sample storage" and "precision medicine," highlighting its cross-disciplinary relevance.

In summary, 4-(1-Aminoethyl)-5-methylthiazol-2-amine (CAS No. 1861128-96-2) represents a convergence of cutting-edge research and industrial application. Its adaptability across sectors—from life sciences to sustainable tech—positions it as a compound worthy of continued exploration, especially in an era prioritizing molecular innovation and eco-conscious synthesis.